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Compound of Interest

Compound Name: GW 2433

Cat. No.: B1672453 Get Quote

GW 2433 is a synthetic, dual agonist of Peroxisome Proliferator-Activated Receptor Alpha

(PPARα) and Peroxisome Proliferator-Activated Receptor Delta (PPARδ). As a ligand for these

nuclear receptors, GW 2433 plays a role in the transcriptional regulation of genes primarily

involved in lipid metabolism and energy homeostasis. This guide provides a comprehensive

overview of its mechanism of action, pharmacological properties, and the experimental

methodologies used for its characterization, tailored for researchers, scientists, and drug

development professionals.

Core Properties and Chemical Structure
GW 2433 is a synthetic organic compound with the chemical formula C28H28Cl3FN2O4 and a

molecular weight of 581.89 g/mol .

Property Value

Chemical Formula C28H28Cl3FN2O4

Molecular Weight 581.89 g/mol

Synonyms GW-2433, GW2433

Compound Type Synthetic Organic

Mechanism of Action PPARα and PPARδ agonist

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1672453?utm_src=pdf-interest
https://www.benchchem.com/product/b1672453?utm_src=pdf-body
https://www.benchchem.com/product/b1672453?utm_src=pdf-body
https://www.benchchem.com/product/b1672453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action: PPAR Activation and Gene
Regulation
GW 2433 exerts its biological effects by binding to and activating PPARα and PPARδ, which

are ligand-activated transcription factors. The general mechanism of action for PPARs involves

the following key steps:

Ligand Binding: GW 2433 enters the cell and binds to the ligand-binding domain (LBD) of

PPARα and PPARδ located in the nucleus.

Heterodimerization: Upon ligand binding, the PPAR undergoes a conformational change,

enabling it to form a heterodimer with the Retinoid X Receptor (RXR).

PPRE Binding: This PPAR-RXR heterodimer then binds to specific DNA sequences known

as Peroxisome Proliferator Response Elements (PPREs) located in the promoter regions of

target genes.

Coactivator Recruitment: The activated heterodimer recruits various coactivator proteins.

Transcriptional Regulation: The assembled complex of the PPAR-RXR heterodimer, ligand,

and coactivators modulates the transcription of downstream target genes, leading to either

increased or decreased gene expression.

The following diagram illustrates the generalized signaling pathway of PPAR activation by a

ligand such as GW 2433.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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